Cas no 243977-22-2 (5-(Trifluoromethyl)thieno3,2-bpyridine-6-carboxylic Acid)

• Product Name: 5-(Trifluoromethyl)thieno3,2-bpyridine-6-carboxylic Acid
• CAS No: 243977-22-2
• MF: C₉H₄F₃NO₂S
• MW: 247.193771362305
• MDL: MFCD00203137
• CID: 245785
• PubChem ID: 2777835
• Update Time: 2025-10-31

5-(Trifluoromethyl)thieno3,2-bpyridine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-6-carboxylicacid, 5-(trifluoromethyl)-
• 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic acid
• AC1MCS0J
• Ambpe3000262
• CTK1A0356
• HMS518P07
• Peakdale1_000337
• SBB100230
• SureCN1150791
• CHEMBL4896662
• PS-6865
• SCHEMBL1150791
• SR-01000384159
• CS-0320619
• 5-(trifluoromethyl)thieno[3, 2-b]pyridine-6-carboxylic acid
• KKNFNNOZJDSWKR-UHFFFAOYSA-N
• DTXSID40380676
• AKOS015852793
• SR-01000384159-1
• 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylicacid
• MFCD00203137
• 243977-22-2
• DB-086549
• 5-(Trifluoromethyl)thieno3,2-bpyridine-6-carboxylic Acid

• MDL： MFCD00203137
• Inchi： 1S/C9H4F3NO2S/c10-9(11,12)7-4(8(14)15)3-6-5(13-7)1-2-16-6/h1-3H,(H,14,15)
• InChI Key： KKNFNNOZJDSWKR-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C(=O)O)C(C(F)(F)F)=N2

Computed Properties

• Exact Mass: 246.99152
• Monoisotopic Mass: 246.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 5-(Trifluoromethyl)thieno3,2-bpyridine-6-carboxylic Acid

Recent Advances in the Study of 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic Acid (CAS: 243977-22-2)

The compound 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic Acid (CAS: 243977-22-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its trifluoromethyl group and carboxylic acid functionality, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in the study of this compound is its incorporation into kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have demonstrated that derivatives of 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic Acid can effectively inhibit specific kinases, such as EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), which are pivotal in tumor growth and angiogenesis. The trifluoromethyl group enhances the binding affinity and metabolic stability of these inhibitors, making them more effective in preclinical models.

In addition to its applications in oncology, this compound has shown promise in the development of antimicrobial agents. Recent studies have highlighted its potential to disrupt bacterial cell wall synthesis or interfere with essential enzymatic processes in pathogens. For instance, derivatives of 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic Acid have exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The carboxylic acid moiety facilitates interactions with bacterial targets, while the thienopyridine core contributes to the overall stability and bioavailability of the compounds.

Another area of interest is the use of this compound in central nervous system (CNS) drug discovery. The trifluoromethyl group is known to improve blood-brain barrier permeability, a critical factor for CNS-active drugs. Researchers have synthesized analogs of 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic Acid that modulate neurotransmitter receptors, such as GABA_A and NMDA receptors, offering potential therapeutic avenues for epilepsy, depression, and neurodegenerative diseases. Preliminary in vivo studies have shown encouraging results, with some analogs demonstrating neuroprotective effects in animal models of Alzheimer's disease.

The synthetic routes to 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic Acid have also been optimized in recent years. Novel catalytic methods, including transition metal-catalyzed cross-coupling reactions and photochemical transformations, have been employed to improve yield and selectivity. These advancements have facilitated the large-scale production of the compound, enabling further pharmacological evaluations and clinical studies. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this scaffold, guiding the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic Acid. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed. However, ongoing research efforts are focused on overcoming these hurdles through innovative drug design strategies and advanced delivery systems. Collaborative initiatives between academia and industry are expected to accelerate the progression of these compounds into clinical trials.

In conclusion, 5-(Trifluoromethyl)thieno[3,2-b]pyridine-6-carboxylic Acid (CAS: 243977-22-2) represents a versatile and valuable scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and recent advancements in synthetic chemistry and pharmacology have further underscored its potential. As research continues to unravel the full scope of its biological activities, this compound is poised to make significant contributions to the development of next-generation therapeutics.